(Z)-methyl 2-(2-((2-(4-chlorophenoxy)acetyl)imino)-6-fluorobenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-[2-(4-chlorophenoxy)acetyl]imino-6-fluoro-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C18H14ClFN2O4S/c1-25-17(24)9-22-14-7-4-12(20)8-15(14)27-18(22)21-16(23)10-26-13-5-2-11(19)3-6-13/h2-8H,9-10H2,1H3
• InChI Key: KHMMBOAEUQFHPT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)F)SC1=NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClFN2O4S
• Molecular Weight: 408.8 g/mol

Description

CBA is a potent drug with good selectivity. It is commercially available and has been developed as a cell penetrant, potent, and selective TRPM4 (Transient receptor potential melastatin member 4) inhibitor. It shows no significant activity against TRPM5, TRPM7, TRPM8, TRPV1, TRPV3, TRPV6.

Molecular Structure Analysis

The molecular formula of CBA is C15H11Cl2NO4. Its average mass is 340.158 Da and its monoisotopic mass is 339.006500 Da.

Chemical Reactions Analysis

CBA has been found to reduce endogenous TRPM4 currents.

Physical And Chemical Properties Analysis

CBA is a white to beige powder. It is soluble in DMSO at 2 mg/mL and should be stored at 2-8°C.

Scientific Research Applications

Herbicidal Properties

(a) Weed Control in Agriculture::

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(b) Microbial Degradation::

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Environmental Fate and Persistence

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Mode of Action

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Future Directions

CBA has shown potential as a prospective drug for the treatment of osteolytic disorders. Its strong inhibitory effect on osteoclastogenesis suggests it could be used to prevent bone loss-induced diseases.